Cas no 1081788-90-0 (4-Nitro-2-(thiophen-2-YL)benzoic acid)

• Product Name: 4-Nitro-2-(thiophen-2-YL)benzoic acid
• CAS No: 1081788-90-0
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD18318872
• CID: 2624395
• PubChem ID: 53224816
• Update Time: 2025-11-02

4-Nitro-2-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40688548
• 4-Nitro-2-(thiophen-2-yl)benzoic acid, 95%
• 4-NITRO-2-(THIOPHEN-2-YL)BENZOIC ACID
• 1081788-90-0
• MFCD18318872
• 4-Nitro-2-(thiophen-2-YL)benzoic acid

• MDL： MFCD18318872
• Inchi： 1S/C11H7NO4S/c13-11(14)8-4-3-7(12(15)16)6-9(8)10-2-1-5-17-10/h1-6H,(H,13,14)
• InChI Key： AZTXFTQOEVRROS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.00957888Da
• Monoisotopic Mass: 249.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Additional information on 4-Nitro-2-(thiophen-2-YL)benzoic acid

4-Nitro-2-(thiophen-2-YL)benzoic Acid: Properties, Applications, and Market Insights

4-Nitro-2-(thiophen-2-YL)benzoic acid (CAS No. 1081788-90-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a nitro group and a thiophene ring, serves as a versatile intermediate in synthetic chemistry. Its benzoic acid backbone further enhances its reactivity, making it a valuable building block for various industrial applications.

The growing interest in 4-Nitro-2-(thiophen-2-YL)benzoic acid is driven by its potential in drug discovery and development. Researchers are increasingly exploring its role in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drugs. The compound's nitro group and thiophene moiety contribute to its bioactivity, making it a promising candidate for further pharmacological studies. Additionally, its application in agrochemicals, such as the development of new pesticides and herbicides, highlights its importance in sustainable agriculture.

From a chemical perspective, 4-Nitro-2-(thiophen-2-YL)benzoic acid exhibits notable stability under standard conditions, which facilitates its handling and storage. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it suitable for various laboratory and industrial processes. The compound's melting point and molecular weight are critical parameters for researchers working on its purification and characterization.

The market for 4-Nitro-2-(thiophen-2-YL)benzoic acid is expanding, with increasing demand from pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the rising needs of research and development. Furthermore, advancements in synthetic methodologies, such as green chemistry approaches, are being explored to enhance the efficiency and sustainability of its production.

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Another hot topic in the scientific community is the role of heterocyclic compounds in modern chemistry. 4-Nitro-2-(thiophen-2-YL)benzoic acid, with its thiophene ring, is part of this broader category, which is pivotal in the design of new materials and bioactive molecules. Discussions around sustainable synthesis and eco-friendly chemical processes further underscore the relevance of this compound in contemporary research.

Looking ahead, the potential applications of 4-Nitro-2-(thiophen-2-YL)benzoic acid are vast. Its incorporation into advanced materials, such as conductive polymers and organic semiconductors, is an area of active investigation. Moreover, its utility in catalysis and ligand design opens new avenues for innovation in chemical synthesis. As research continues to uncover its multifaceted roles, the demand for this compound is expected to grow significantly.

In summary, 4-Nitro-2-(thiophen-2-YL)benzoic acid (CAS No. 1081788-90-0) is a compound of considerable scientific and industrial interest. Its unique structural features, combined with its diverse applications, make it a subject of ongoing research and development. By staying updated on the latest trends and advancements related to this compound, professionals can leverage its potential to drive innovation in their respective fields.